5-bromo-N-(4-bromo-3-methylphenyl)-2-thiophenesulfonamide

• Molecular Formula: C11H9Br2NO2S2
• Molecular Weight: 411.1 g/mol
• IUPAC Name: 5-bromo-N-(4-bromo-3-methylphenyl)thiophene-2-sulfonamide
• InChI: InChI=1S/C11H9Br2NO2S2/c1-7-6-8(2-3-9(7)12)14-18(15,16)11-5-4-10(13)17-11/h2-6,14H,1H3
• InChI Key: JJEHFHQZEYRZLD-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)NS(=O)(=O)C2=CC=C(S2)Br)Br

Description

5-bromo-N-(4-bromo-3-methylphenyl)-2-thiophenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BRD0705, and it is a small molecule inhibitor of the bromodomain and extra-terminal (BET) family of proteins. BET proteins play a crucial role in gene expression regulation, and their inhibition has been linked to the treatment of multiple diseases, including cancer, inflammation, and cardiovascular diseases.

Mechanism of Action

The mechanism of action of 5-bromo-N-(4-bromo-3-methylphenyl)-2-thiophenesulfonamide involves the inhibition of BET proteins. BET proteins are a family of proteins that bind to acetylated lysine residues on histones and regulate gene expression. The inhibition of these proteins by BRD0705 leads to the downregulation of specific genes that are involved in the development and progression of diseases such as cancer and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-bromo-N-(4-bromo-3-methylphenyl)-2-thiophenesulfonamide have been extensively studied in preclinical models. Studies have shown that this compound can inhibit the growth of cancer cells and induce cell death. Additionally, this compound has also been shown to reduce inflammation in preclinical models of inflammatory diseases. However, further studies are needed to determine the full extent of its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-bromo-N-(4-bromo-3-methylphenyl)-2-thiophenesulfonamide is its specificity for BET proteins. This compound has been shown to selectively inhibit BET proteins without affecting other proteins in the cell. Additionally, this compound has also shown good pharmacokinetic properties, making it a promising candidate for drug development. However, one of the limitations of this compound is its low solubility, which can make it challenging to work with in lab experiments.

Future Directions

There are several future directions for the research on 5-bromo-N-(4-bromo-3-methylphenyl)-2-thiophenesulfonamide. One of the most promising directions is the development of this compound as a cancer therapy. Preclinical studies have shown promising results, and further studies are needed to determine the full extent of its efficacy and safety. Additionally, this compound could also be studied for its potential use in the treatment of other diseases such as inflammation and cardiovascular diseases. Further research is also needed to optimize the synthesis of this compound and improve its solubility for easier use in lab experiments.

Synthesis Methods

The synthesis of 5-bromo-N-(4-bromo-3-methylphenyl)-2-thiophenesulfonamide involves a multi-step process that requires expertise in organic chemistry. The starting materials for the synthesis are 4-bromo-3-methylphenol, 2-chloroethanesulfonyl chloride, and potassium carbonate. The reaction involves the formation of an intermediate product, which is then treated with 5-bromo-2-thiophenecarboxylic acid to yield the final product. The purity of the compound is verified using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

5-bromo-N-(4-bromo-3-methylphenyl)-2-thiophenesulfonamide has been extensively studied for its potential applications in various scientific research areas. One of the most promising applications of this compound is in cancer research. BET proteins have been identified as potential targets for cancer therapy, and the inhibition of these proteins by BRD0705 has shown promising results in preclinical studies. Additionally, this compound has also been studied for its anti-inflammatory properties and its potential use in the treatment of cardiovascular diseases.